Cas no 99747-74-7 (1-NAPHTHYL TRIFLATE)

• Product Name: 1-NAPHTHYL TRIFLATE
• CAS No: 99747-74-7
• MF: C₁₁H₇F₃O₃S
• MW: 276.231692552567
• MDL: MFCD00192340
• CID: 1002999
• PubChem ID: 378884
• Update Time: 2025-05-21

1-NAPHTHYL TRIFLATE Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHYL TRIFLATE
• 1-Naphthyl trifluoromethanesulfonate
• naphthalen-1-yl trifluoromethanesulfonate
• 1-naphthalenyl trifluoromethanesulfonate
• naphthyl triflate
• trifluoromethanesulfonic acid naphthalen-1-yl ester
• trifluoromethanesulfonic ester naphthalene-1-yl ester
• ZDA74774
• 1-Naphthyl trifluoromethanesulfonate, 97%
• 1-naphthyl-triflate
• naphthalen-1-yltrifluoromethanesulfonate
• NSC-662277
• AKOS015912623
• NSC 662277
• Methanesulfonic acid, 1,1,1-trifluoro-, 1-naphthalenyl ester
• BS-53111
• UNII-XFN7KQP8Q3
• DTXSID40244229
• 1-(Trifluoromethanesulfonyl)naphthalene
• A853171
• NSC662277
• MFCD00192340
• 99747-74-7
• SCHEMBL1056365
• CS-0368273
• XFN7KQP8Q3
• 1-Naphthalenyl triflate
• E83879
• DB-375437
• DTXCID90166720

• MDL： MFCD00192340
• Inchi： 1S/C11H7F3O3S/c12-11(13,14)18(15,16)17-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
• InChI Key： WQWUQDVFRYMMCY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 276.00700
• Monoisotopic Mass: 276.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.405 g/mL at 25 °C(lit.)
• Boiling Point: 97-98 °C0.3 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.52(lit.)
• PSA: 51.75000
• LogP: 4.14900
• Solubility: Not determined

1-NAPHTHYL TRIFLATE Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 23-26-27-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8

Additional information on 1-NAPHTHYL TRIFLATE

Introduction to CAS No. 99747-74-7: 1-Naphthyl Triflate

The compound identified by the CAS number 99747-74-7, commonly referred to as 1-Naphthyl Triflate, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and versatile applications in various chemical reactions. The term naphthyl triflate refers to a derivative of naphthalene, a polycyclic aromatic hydrocarbon, which has been functionalized with a triflate group. This modification imparts specific reactivity and stability to the molecule, making it valuable in synthetic chemistry.

The synthesis of 1-Naphthyl Triflate typically involves the triflation of naphthalene derivatives. Triflation is a reaction where a triflic acid group (-CF3SO3) is introduced onto an aromatic ring, often at positions that are activated towards electrophilic substitution. In the case of naphthalene, the presence of two fused benzene rings provides multiple sites for substitution, with the 1-position being particularly reactive due to its accessibility and electronic environment.

Recent studies have highlighted the role of naphthyl triflate in various chemical transformations. For instance, researchers have explored its use as an electrophile in nucleophilic aromatic substitution reactions. The triflate group acts as a strong electron-withdrawing group, activating the aromatic ring towards nucleophilic attack. This property has been exploited in the synthesis of heterocyclic compounds and complex organic molecules, which are of interest in drug discovery and materials science.

In addition to its role as an electrophile, 1-Naphthyl Triflate has been utilized as a building block in cross-coupling reactions. Cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are pivotal in modern organic synthesis due to their ability to form carbon-carbon bonds under mild conditions. The triflate group facilitates these reactions by stabilizing transition states and enhancing reactivity.

The physical properties of CAS No. 99747-74-7 are also noteworthy. It is typically a crystalline solid with a melting point that depends on the specific substitution pattern and steric effects introduced by the triflate group. Its solubility in common organic solvents is moderate, which makes it suitable for use in both solution-phase and solid-phase synthesis.

From an environmental perspective, understanding the fate and behavior of compounds like naphthyl triflate is crucial for assessing their potential impact on ecosystems. Recent research has focused on the degradation pathways of such compounds under various environmental conditions, including photolysis and biodegradation. These studies aim to provide insights into how such chemicals persist or break down in natural systems.

In summary, CAS No. 99747-74-7 (1-Naphthyl Triflate) stands out as a versatile compound with diverse applications in organic synthesis and materials science. Its unique reactivity profile and structural features make it an invaluable tool for chemists seeking to construct complex molecules with precision and efficiency.